Cas no 899748-43-7 (N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide)

• Product Name: N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide
• CAS No: 899748-43-7
• MF: C₁₈H₂₇N₃O₆S
• MW: 413.488483667374
• CID: 5487386
• PubChem ID: 7584679
• Update Time: 2025-07-15

N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• 899748-43-7
• AKOS024467442
• N-(2,2-diethoxyethyl)-N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]oxamide
• N1-(2,2-diethoxyethyl)-N2-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)oxalamide
• F2794-0206
• VU0499383-1
• N-(2,2-diethoxyethyl)-N'-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]ethanediamide
• N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide

• Inchi： 1S/C18H27N3O6S/c1-3-26-16(27-4-2)13-19-17(22)18(23)20-14-7-9-15(10-8-14)21-11-5-6-12-28(21,24)25/h7-10,16H,3-6,11-13H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： BXRWHCIHXLLUKO-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(=CC=1)NC(C(NCC(OCC)OCC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 413.16205676g/mol
• Monoisotopic Mass: 413.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide

N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide (CAS No. 899748-43-7): A Comprehensive Overview

N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide (CAS No. 899748-43-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazine derivatives and is characterized by its unique structural features, which include a thiazine ring and an ethanediamide moiety. The compound's structure and properties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide is defined by its molecular formula C₁₉H₂₅N₃O₄S. The presence of the thiazine ring and the ethanediamide functional group imparts specific chemical and biological properties to the molecule. The thiazine ring is known for its ability to form stable complexes with various metal ions, which can be exploited in the design of metal-based drugs. Additionally, the ethanediamide moiety contributes to the compound's solubility and reactivity, making it suitable for use in aqueous environments.

In recent years, significant research efforts have been directed towards understanding the biological activities of N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties. These activities are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide effectively reduced oxidative stress in cellular models of neurodegenerative diseases.

Beyond its antioxidant and anti-inflammatory effects, N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide has also shown promise as a potential therapeutic agent for cancer. Research conducted at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic properties of N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide have been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. Furthermore, the compound shows low toxicity in animal models, making it a promising candidate for further clinical development.

In addition to its therapeutic potential, N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide has been explored for its use in diagnostic imaging applications. The unique electronic properties of the thiazine ring make it an excellent candidate for developing contrast agents for magnetic resonance imaging (MRI). Preliminary studies have shown that this compound can enhance image contrast in both in vitro and in vivo models.

The synthesis of N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-aminoacetophenone with 3-chloropropionyl chloride to form an intermediate amide derivative. This intermediate is then reacted with 3-amino-propanol to introduce the ethanediamide moiety. Finally, the thiazine ring is formed through a cyclization reaction involving sulfur dioxide and an appropriate base.

The safety profile of N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide has been thoroughly evaluated in preclinical studies. Toxicological assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, N-(2,2-diethoxyethyl)-N'-4-(1,1-dioxo-1λ⁶,2-thiazinan-2-yl)phenylethanediamide (CAS No. 899748-43-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with potent antioxidant and anti-inflammatory properties, as well as selective cytotoxicity against cancer cells. Ongoing research continues to explore its potential as a therapeutic agent for various diseases and as a diagnostic tool in medical imaging.